Cas no 105589-67-1 (Benzaldehyde, 2-[[5-(4-hydroxyphenoxy)pentyl]oxy]-5-nitro-)

• Product Name: Benzaldehyde, 2-[[5-(4-hydroxyphenoxy)pentyl]oxy]-5-nitro-
• CAS No: 105589-67-1
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 1156122
• Update Time: 2024-07-26

Benzaldehyde, 2-[[5-(4-hydroxyphenoxy)pentyl]oxy]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[[5-(4-hydroxyphenoxy)pentyl]oxy]-5-nitro-

• Inchi： 1S/C18H19NO6/c20-13-14-12-15(19(22)23)4-9-18(14)25-11-3-1-2-10-24-17-7-5-16(21)6-8-17/h4-9,12-13,21H,1-3,10-11H2
• InChI Key： MDGOWIJHNRXDOU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC([N+]([O-])=O)=CC=C1OCCCCCOC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 345.12127

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 567.8±50.0 °C(Predicted)
• PSA: 98.9
• pka: 10.32±0.15(Predicted)